Cas no 1805461-32-8 (Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate)

• Product Name: Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate
• CAS No: 1805461-32-8
• MF: C₁₁H₁₀BrNO₂S
• MW: 300.171600818634
• CID: 4794451
• Update Time: 2025-06-22

Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate

• Inchi： 1S/C11H10BrNO2S/c1-15-11(14)4-8-9(5-12)7(6-13)2-3-10(8)16/h2-3,16H,4-5H2,1H3
• InChI Key： BMTOOYIJWXFMCC-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=C(C=1CC(=O)OC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.1
• Topological Polar Surface Area: 51.1

Additional information on Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate

Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate (CAS No. 1805461-32-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate (CAS No. 1805461-32-8) is a highly valuable intermediate in the field of pharmaceutical synthesis, playing a crucial role in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its versatility and utility in synthetic chemistry. The presence of both bromomethyl and cyano functional groups, alongside a mercaptophenyl moiety, makes it an attractive building block for the construction of complex molecular architectures.

The chemical structure of Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate consists of a phenyl ring substituted with a bromomethyl group at the 2-position, a cyano group at the 3-position, and a mercaptophenyl group at the 6-position. This arrangement provides multiple reactive sites for further functionalization, enabling chemists to design intricate molecular frameworks with precision. The compound's reactivity is further enhanced by the electron-withdrawing nature of the cyano and mercaptophenyl groups, which influence its interaction with various nucleophiles and electrophiles.

In recent years, the demand for specialized intermediates like Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate has surged due to advancements in drug discovery and development. Pharmaceutical companies are continuously seeking innovative ways to streamline synthetic pathways and improve yield efficiency. This compound has emerged as a key player in this landscape, offering a robust platform for constructing pharmacologically relevant molecules.

One of the most compelling applications of Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate is in the synthesis of heterocyclic compounds, which are widely recognized for their biological activity. The bromomethyl group serves as an excellent site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allowing for the introduction of aryl or alkyl groups into the molecular structure. Similarly, the cyano group can be converted into other functional moieties, including carboxylic acids or amides, expanding the synthetic possibilities further.

The mercaptophenyl moiety in Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate also contributes to its versatility. Mercapto groups are known for their ability to form stable disulfide bonds and engage in coordination with metal ions, making them valuable in designing metal-based therapeutics or stabilizing protein structures. Additionally, they can undergo oxidation to form thiols or disulfides, which are crucial in various biochemical pathways.

Recent studies have highlighted the utility of Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate in the development of anti-inflammatory agents. Researchers have leveraged its structural features to design molecules that interact with specific inflammatory targets. For instance, derivatives of this compound have shown promising activity against cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The ability to fine-tune the electronic properties of these derivatives through strategic functionalization has allowed for the optimization of potency and selectivity.

The compound's role in antiviral research is also noteworthy. The bromomethyl group provides a convenient handle for introducing diverse viral-targeting moieties, while the cyano group can be utilized to enhance binding affinity through hydrogen bonding interactions. Furthermore, the mercaptophenyl moiety offers opportunities for designing molecules that disrupt viral protein-protein interactions or inhibit viral entry into host cells.

In addition to its pharmaceutical applications, Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate has found utility in materials science and agrochemical research. Its ability to participate in various organic transformations makes it a valuable precursor for synthesizing polymers, dyes, and specialty chemicals. Moreover, its structural motifs have inspired novel agrochemicals designed to enhance crop protection while minimizing environmental impact.

The synthesis of Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate itself is a testament to modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled efficient access to this intermediate. These methods not only improve yield but also minimize waste, aligning with green chemistry principles that are increasingly important in industrial settings.

The future prospects for Methyl 2-bromomethyl-3-cyano-6-mercaptophenylacetate are vast and exciting. As our understanding of biological pathways continues to expand, so does the need for sophisticated intermediates like this one. Ongoing research aims to uncover new synthetic strategies that further enhance its utility and accessibility. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to breakthroughs that benefit human health and society.